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Compound Name:

2-furancarboxylate
CAS No.: 62435-72-7

Cat. No.: B1586513

Get Quote

& J

It is imperative to clarify that the chemical entity corresponding to CAS number 62435-72-7 is
Methyl 2,5-dihydro-2,5-dimethoxy-2-furancarboxylate.[1][2][3][4] The user's query
referenced "6-acetyl-2,3,4,5-tetrahydropyridine," a well-known flavor compound, which is
associated with different CAS numbers (primarily 27300-27-2 and its tautomer 25343-57-1).[5]
[6][7] This guide will focus exclusively on the compound correctly identified by CAS number
62435-72-7, providing a comprehensive technical overview for researchers and drug
development professionals.

Introduction and Overview

Methyl 2,5-dihydro-2,5-dimethoxy-2-furancarboxylate is a furan derivative characterized by
a dihydrofuran ring with methoxy groups at the 2 and 5 positions and a methyl carboxylate
group at the 2-position.[2] Its structure makes it a valuable intermediate in organic synthesis.
This guide provides an in-depth analysis of its chemical properties, synthesis, reactivity, and
potential applications, with a focus on its utility in a research and development context.

Physicochemical and Structural Data
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A summary of the key physicochemical properties of Methyl 2,5-dihydro-2,5-dimethoxy-2-

furancarboxylate is presented below. This data is essential for its handling, characterization,

and application in experimental settings.

Property Value Source(s)
CAS Number 62435-72-7 [LI2103114118]
Molecular Formula CsH120s5 [2][3]
Molecular Weight 188.18 g/mol [2][3]
methyl 2,5-dimethoxy-2,5-
IUPAC Name ) [2]
dihydrofuran-2-carboxylate
2-Furancarboxylic acid, 2,5-
Synonyms dihydro-2,5-dimethoxy-, methyl  [1]
ester
Boiling Point 118-121 °C at 12 mm Hg [2]
Density 1.175 g/mL at 25 °C [2]
COC1C=CC(01)
SMILES [2]
(C(=0)oC)ocC
GHVXSSBZJZUDSO-
InChl Key [2]

UHFFFAOYSA-N

Synthesis and Manufacturing

The primary and most documented method for synthesizing Methyl 2,5-dihydro-2,5-

dimethoxy-2-furancarboxylate is through the electrochemical dimethoxylation of methyl-2-

furoate.[2] This process offers a direct and efficient route to the target molecule.

Electrochemical Dimethoxylation Workflow

The synthesis involves the oxidation of methyl-2-furoate at an anode in the presence of

methanol. The methanol acts as both the solvent and the nucleophile, adding across the furan

ring's double bonds upon oxidation. This reaction is often facilitated in an electrochemical

microreactor for precise control over reaction conditions.[2]
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Caption: Workflow for the electrochemical synthesis of Methyl 2,5-dihydro-2,5-dimethoxy-2-
furancarboxylate.

Experimental Protocol: Electrochemical Synthesis

The following is a representative, generalized protocol for the synthesis. Researchers should
consult specific literature for detailed parameters.

o Preparation of the Electrolytic Solution: Dissolve methyl-2-furoate and a suitable supporting
electrolyte (e.g., a small amount of sulfuric acid) in anhydrous methanol.

o Setting up the Electrochemical Cell: Introduce the solution into an undivided electrochemical
cell or microreactor equipped with two graphite electrodes.
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Electrolysis: Apply a constant current or potential between the electrodes. The reaction
progress can be monitored using techniques like Gas Chromatography (GC) or Thin Layer
Chromatography (TLC).

Work-up and Isolation: Upon completion, neutralize the electrolyte if necessary. Remove the
methanol under reduced pressure.

Purification: The resulting crude product can be purified by vacuum distillation to yield the
final Methyl 2,5-dihydro-2,5-dimethoxy-2-furancarboxylate.[2]

Chemical Reactivity and Potential Applications

The reactivity of Methyl 2,5-dihydro-2,5-dimethoxy-2-furancarboxylate is dictated by its

functional groups: the acetal groups at positions 2 and 5, the ester, and the double bond within

the dihydrofuran ring. These features make it a versatile building block in organic synthesis.

Key Chemical Reactions

Hydrolysis: Under acidic conditions, the acetal and ester functionalities can be hydrolyzed.
This can lead to the formation of corresponding acids, alcohols, and aldehydes, opening
pathways to various other derivatives.

Nucleophilic Substitution: The methoxy groups can potentially be displaced by other
nucleophiles under specific conditions, allowing for further functionalization of the furan ring.

Ring-Opening Reactions: The dihydrofuran ring can be opened under certain reductive or
oxidative conditions to yield linear aliphatic compounds with multiple functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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